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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in overcoming the
logistical challenges of conducting research in Kyrgyzstan.

Troubleshooting Guides & FAQs
Category 1: Customs Clearance for Research Equipment
and Materials

Question: What are the most common reasons for customs delays when importing research
equipment into Kyrgyzstan, and how can | avoid them?

Answer: The most frequent cause of customs delays is incomplete or inaccurate
documentation.[1][2][3] To mitigate this, ensure meticulous preparation of all required
paperwork.

Troubleshooting Steps:
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» Verify Documentation: Double-check that all information on the commercial invoice, packing
list, and bill of lading/air wayhbill is consistent.[4] Discrepancies are a major red flag for
customs officials.

o Accurate Goods Description: Provide a detailed and specific description of each item. Vague
descriptions can lead to inspections and delays.

o Correct HS Codes: Use the correct Harmonized System (HS) codes for all equipment and
materials. Incorrect classification is a common reason for shipments being held.[2]

o Translation: Ensure all necessary documents, such as invoices and certificates, are
translated into Russian by a certified translator.[5]

o Engage a Customs Broker: It is highly recommended to work with a local, certified customs
broker who is experienced with the regulations of the Eurasian Economic Union (EAEU) and
Kyrgyzstan.[5][6] They can help ensure all paperwork is in order before the shipment arrives.

Question: What documents are required to import scientific equipment into Kyrgyzstan?

Answer: A standard set of documents is required for the successful importation of goods. As
Kyrgyzstan is a member of the Eurasian Economic Union (EAEU), its import requirements are
aligned with the EAEU Customs Code.[7][8]

Required Documentation:

o Contract: A contract between the sending entity and the local receiving partner.[3]
o Commercial Invoice: Must be accurate and detailed.[8]

 Certificate of Origin: From the country of export.[8]

« Bill of Lading / Air Wayhbill

e Packing List

o Power of Attorney: For the individual or broker handling the customs clearance.[5]
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» Additional Documents for the Local Partner: The receiving party in Kyrgyzstan may need to
have notarized copies of their company charter, tax identification number, and certificates of
registration.[8]

Question: Are there specific permits needed for importing biological samples or chemicals?

Answer: Yes, the import of biological materials requires special permission. The Ministry of
Health of the Kyrgyz Republic is the authority responsible for issuing permits for the import and
export of human organs and tissues, blood and its components, and human biological samples.
[9] For pathogenic biological agents, a license will be required under the forthcoming Law on
Biological Safety.[10] For certain chemicals, additional certifications may be necessary.

Category 2: Transportation and In-Country Logistics

Question: What is the most effective way to transport research materials to a remote field site
in Kyrgyzstan?

Answer: Due to Kyrgyzstan's mountainous terrain and the limited reach of the national railway,
private transportation is the most reliable option for reaching remote areas.[11][12]

Transportation Options:

e Hiring a Private Driver: This offers the most flexibility and is a common practice for accessing
less-visited regions.[11] Arrangements can be made online, through agencies, or at bus
terminals.

e Marshrutkas (Shared Minibuses): These are the primary form of public transport between
cities and towns but may not service very remote or rural locations.[13]

» Rental Vehicles: Several car rental services are available in major cities like Bishkek.[14] An
international driving permit or a certified Russian translation of your national license is
required.[15]

Challenges to Consider:

e Road Conditions: Roads can be in poor condition, especially in rural areas, and are often not
plowed in winter.[12]
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o Weather: Winter travel can be nearly impossible in high-altitude regions due to snow and
avalanches.[12]

o Fuel Availability: Gas stations are less common outside of major cities like Bishkek and Osh.
[12]

Category 3: Regulatory and Ethical Approvals

Question: How do | navigate the research ethics approval process in Kyrgyzstan?

Answer: The research ethics landscape in Kyrgyzstan involves several key bodies, and the
process can be influenced by local cultural values that emphasize family and community.[16]

Key Ethics Bodies:

e Ministry of Health Bioethics Committee: Plays a central role in the national research ethics
review system, particularly for biomedical research.[16][17]

« Institutional Review Boards (IRBs): Universities and research institutions have their own
IRBs. For example, the American University of Central Asia (AUCA) has a well-established
IRB for reviewing research involving human subjects, including social science research.[18]
[19]

General Guidance:

« |dentify the Appropriate Body: For clinical or biomedical research, the Ministry of Health's
committee is crucial. For university-affiliated or social science research, the relevant
institution's IRB is the primary point of contact.[16][18]

» Informed Consent: The process of obtaining informed consent should be culturally sensitive.
Decision-making can be influenced by family and community, a factor that should be
considered in the research protocol.

» Early Submission: Obtaining IRB approval can be a lengthy process involving numerous
documents. It is essential to start the submission process well in advance of your planned
research activities.[20]
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e Local Collaboration: Partnering with a local research institution can be invaluable for

navigating the nuances of the ethical review process.

Quantitative Data Summary

Metric Value/Timeframe Source(s)
VAT (Value Added Tax) 12% [21][22]
Tax & Duty Threshold €1000 [21][22]
) Computers & Laptops: 20%
Import Duties (Sample
) Cameras: 20% Health & [21][22]
Categories)
Beauty: 20% Jewelry: 6%
Typically under 24 hours to 2
Average Customs Clearance
) ] days, but can extend to [23][24][25]
(Air Freight) o )
several days if issues arise.
Average Customs Clearance 2-4 days, subject to port 23]
(Sea Freight) congestion.
Customs Fees (Non- 0.15% of CIF value + $0.15/kg 6]
Diplomatic Shipments) for surface/air shipments.

Experimental Workflows and Logical Relationships

Below are visualizations of key logistical processes for conducting research in Kyrgyzstan.
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Importing Scientific Equipment & Biologicals Workflow
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Is your research affiliated with a Kyrgyz Institution?

Yes [¢]

Y

Is your research biomedical or clinical?

Submit proposal to that Institution's IRB (e.g., AUCA). Yes No

\

Does your research involve human subjects (non-biomedical)?

\

Primary review by Ministry of Health Bioethics Committee. Yes

Consult with Ministry of Health and/or a local partner institution to identify appropriate review body.

\

Obtain Final Approval

Click to download full resolution via product page

Navigating Research Ethics Approval in Kyrgyzstan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating Research Logistics in Kyrgyzstan: A
Technical Support Center]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1217056/docs#navigating-research-logistics-in-
kyrgyzstan-a-technical-support-center]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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